2,4-Diamino-6-hydroxypyrimidine-5-carbaldehyde hydrate
Overview
Description
2,4-Diamino-6-hydroxypyrimidine-5-carbaldehyde hydrate is a chemical compound with the molecular formula C5H6N4O2.H2O . It is a solid substance and its IUPAC name is 2,4-diamino-6-hydroxy-5-pyrimidinecarbaldehyde hydrate .
Molecular Structure Analysis
The molecular weight of 2,4-Diamino-6-hydroxypyrimidine-5-carbaldehyde hydrate is 172.14 . The InChI code for this compound is 1S/C5H6N4O2.H2O/c6-3-2(1-10)4(11)9-5(7)8-3;/h1H,(H5,6,7,8,9,11);1H2 .Physical And Chemical Properties Analysis
The physical and chemical properties of 2,4-Diamino-6-hydroxypyrimidine-5-carbaldehyde hydrate include a density of 1.9±0.1 g/cm3, a boiling point of 449.8±55.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.1 mmHg at 25°C . The compound has a molar refractivity of 34.7±0.5 cm3, a polar surface area of 111 Å2, a polarizability of 13.7±0.5 10-24 cm3, and a molar volume of 82.0±7.0 cm3 .Scientific Research Applications
Comprehensive Analysis of 2,4-Diamino-6-hydroxy-5-pyrimidinecarbaldehyde Hydrate Applications
Anticancer Drug Synthesis: This compound’s structure is similar to classical inhibitors like methotrexate, a commonly used anticancer drug. Its core structure, 2,4-diaminopyrimidine, is also found in non-classical inhibitors such as trimethoprim, an antibacterial drug .
Antibacterial Drug Development: The 2,4-diaminopyrimidine core is essential in the synthesis of antibacterial drugs like trimethoprim .
Mitochondrial Research: Research suggests that 2,4-diamino-6-hydroxy pyrimidine may play a role in investigating NSAIDs induced intestinal damage related to mitochondrial oxidative phosphorylation or inhibition of electron transport .
Chemical Synthesis Intermediate: The compound serves as an intermediate in various chemical synthesis processes, as indicated by patents and technical documents related to its production and use .
Electron Transport Study: Electron paramagnetic resonance spectroscopy studies have utilized this compound to investigate the inhibition of electron transport as a potential cause of NSAIDs induced intestinal damage .
Folate Pathway Inhibition: Due to its structural similarity to folate, this compound may be used in research related to the inhibition of the folate pathway, which is a target for certain anticancer and antibacterial drugs .
Safety and Hazards
The safety information for 2,4-Diamino-6-hydroxypyrimidine-5-carbaldehyde hydrate includes hazard statements H302-H315-H319-H335, which indicate that the compound is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261-P280-P301+P312-P302+P352-P305+P351+P338, which advise avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, calling a POISON CENTER or doctor/physician if feeling unwell, washing with plenty of soap and water, and rinsing cautiously with water for several minutes .
properties
IUPAC Name |
2,4-diamino-6-oxo-1H-pyrimidine-5-carbaldehyde;hydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N4O2.H2O/c6-3-2(1-10)4(11)9-5(7)8-3;/h1H,(H5,6,7,8,9,11);1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKFDKUYIGQNBPW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)C1=C(N=C(NC1=O)N)N.O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Diamino-6-hydroxypyrimidine-5-carbaldehyde hydrate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-phenyl-6-[(pyrrolidin-1-yl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one](/img/structure/B1436715.png)
![N-[(2Z)-6-methyl-4-oxo-3,4-dihydropyrimidin-2(1H)-ylidene]-3,4-dihydroquinoline-1(2H)-carboximidamide](/img/structure/B1436719.png)
![Methyl (4-hydroxy-1,2-dihydropyrimido[1,2-a]benzimidazol-2-yl)acetate](/img/structure/B1436722.png)
![3-[4-Methyl-2-(methylthio)-6-oxo-1,6-dihydropyrimidin-5-yl]propanoic acid](/img/structure/B1436728.png)
![ethyl 7-hydroxy-2-methyl-7-(trifluoromethyl)-4H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylate](/img/structure/B1436729.png)
![3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]pyridine-2-thiol](/img/structure/B1436732.png)